Cas no 317806-48-7 (1H-Pyrazole-4-carboxylicacid, 5-amino-1-methyl-3-(trifluoromethyl)-, ethylester)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 5-amino-1-methyl-3-(trifluoromethyl)-, ethylester
• CAS No: 317806-48-7
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• MDL: MFCD12827716
• CID: 293226
• PubChem ID: 9837602
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylicacid, 5-amino-1-methyl-3-(trifluoromethyl)-, ethylester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 5-amino-1-methyl-3-(trifluoromethyl)-, ethylester
• 5-Amino-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid ethyl ester
• Ethyl 5-amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• ethyl 5-amino-1-methyl-3-(trifluoromethyl)pyrazole-4-carboxylate
• A5734
• ethyl 5-amino-1-methyl-3-trifluoromethylpyrazole-4-carboxylate
• I11-0536
• 1H-Pyrazole-4-carboxylicacid,5-amino-1-methyl-3-(trifluoromethyl)-,ethylester
• 317806-48-7
• AC-27608
• J-018534
• SR-05000015335
• Ethyl5-amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• SCHEMBL4625129
• DTXSID00431597
• MFCD12827716
• SR-05000015335-1
• AKOS015898299
• FT-0755022
• DB-068522

• MDL： MFCD12827716
• Inchi： 1S/C8H10F3N3O2/c1-3-16-7(15)4-5(8(9,10)11)13-14(2)6(4)12/h3,12H2,1-2H3
• InChI Key： IWQHUGBVQYUXER-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(N)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 237.07300
• Monoisotopic Mass: 237.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.14000
• LogP: 1.77900